Cas no 640-79-9 (Glycochenodeoxycholic acid)

Glycochenodeoxycholic acid (chenodeoxycholglycine) is a bile salt formed from deoxychenodeoxycholic acid and glycine in the liver. It acts as a detergent, dissolves fat absorption, and is absorbed by itself Conclusion: glycochenodeoxylic acid (chenodeoxycholglycine) induces hepatocyte apoptosis
Glycochenodeoxycholic acid structure
Glycochenodeoxycholic acid structure
Product Name:Glycochenodeoxycholic acid
CAS No:640-79-9
Molecular Formula:C26H43NO5
Molecular Weight:449.6233
MDL:MFCD00271498
CID:505285
PubChem ID:12544

Glycochenodeoxycholic acid Properties

Names and Identifiers

    • Glycine, N-[(3a,5b,7a)-3,7-dihydroxy-24-oxocholan-24-yl]-
    • 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
    • Chenodeoxycholylglycine
    • Glycochenodeoxycholic acid
    • [14C]-Glycylchenodeoxycholic acid
    • [3H]-Glycylchenodeoxycholic acid
    • Chenodeoxycholic acid glycine conjugate
    • Chenodeoxyglycocholate
    • Chenodeoxyglycocholic acid
    • Glycine chenodeoxycholate
    • Glycochenodeoxycholate
    • GCDCA
    • 451ZNJ667Y
    • GCDA
    • Glykochenodesoxycholsaure
    • GTPL4545
    • LMST05030008
    • BDBM50375590
    • Glycine, N-
    • 16564-43-5
    • 12-Desoxycholylglycine
    • 640-79-9
    • 12-Deoxycholylglycine
    • Chenoglycodeoxycholic acid
    • 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R)-5,9-dihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanamido]acetic acid
    • HY-N2334
    • (23R)-Hydroxychenodeoxycholylglycine
    • AKOS040758608
    • GLYCINE, N-((3.ALPHA.,5.BETA.,7.ALPHA.)-3,7-DIHYDROXY-24-OXOCHOLAN-24-YL)-
    • N-(3alpha,7alpha-dihydroxy-5beta-cholan-24-oyl)-glycine
    • ST 24:1;O3;G
    • DB02123
    • N-(3alpha,7alpha-dihydroxy-5beta-cholan-24-oyl)glycine
    • Glycylchenodeoxycholic acid
    • CHEMBL1552
    • GLYCINE, N-(3.ALPHA.,7.ALPHA.-DIHYDROXY-5.BETA.-CHOLAN-24-OYL)-
    • SCHEMBL236354
    • CS-6319
    • N-(carboxymethyl)-3a,7a-dihydroxy-5b-Cholan-24-amide
    • G-5220
    • C05466
    • 3a,7a-Dihydroxy-N-(carboxymethyl)-5b-cholan-24-amide
    • s5794
    • N-(3a,7a-dihydroxy-5b-cholan-24-oyl)-Glycine
    • Glycine, N-((3alpha,5beta,7alpha)-3,7-dihydroxy-24-oxocholan-24-yl)-
    • MS-28150
    • UNII-451ZNJ667Y
    • Q5572600
    • DTXSID301020165
    • [(3alpha,7alpha-dihydroxy-24-oxo-5beta-cholan-24-yl)amino]acetic acid
    • NCI60_028901
    • NS00069559
    • CHEBI:36274
    • F85524
    • Glycylchenodeoxycholate
    • DA-73799
    • 2-((4R)-4-((1S,2S,5R,7S,9R,10R,11S,14R,15R)-5,9-dihydroxy-2,15-dimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadecan-14-yl)pentanamido)acetic acid
    • GLYCINE, N-(3ALPHA,7ALPHA-DIHYDROXY-5BETA-CHOLAN-24-OYL)-
    • ((3alpha,7alpha-dihydroxy-24-oxo-5beta-cholan-24-yl)amino)acetic acid
    • Chenodeoxycholate, Glycine
    • glyco-chenodeoxycholic acid
    • Acid, Glycochenodeoxycholic
    • 2-(((4R)-4-((3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)pentanoyl)amino)acetic acid
    • MDL: MFCD00271498
    • InChIKey: GHCZAUBVMUEKKP-GYPHWSFCSA-N
    • Inchi: 1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-/m1/s1
    • SMILES: O([H])[C@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C(=O)O[H])=O)C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])O[H]

Computed Properties

  • Exact Mass: 449.31400
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 449.31412347g/mol
  • Heavy Atom Count: 32
  • Complexity: 727
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 107

Experimental Properties

  • LogP: 4.43440
  • PSA: 110.35000
  • Boiling Point: 655.6±40.0 °C at 760 mmHg
  • Melting Point: 655.6±40.0 °C | Condition: Press: 760 Torr
  • Vapor Pressure: 25°C时0.0±4.5 mmHg
  • Flash Point: 350.3±27.3 °C
  • Solubility: Almost insoluble (0.016 g/l) (25 º C),
  • Color/Form: 粉末Powder
  • Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),

Glycochenodeoxycholic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
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A2B Chem LLC
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Aaron
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ChemScence
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